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Compound of Interest

Compound Name: 8-Hydroxyodoroside A

Cat. No.: B12556949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for developing analytical

standards for 8-Hydroxyodoroside A, a cardiac glycoside with potential therapeutic

applications. These guidelines are intended to assist researchers in establishing the identity,

purity, and quality of this compound for consistent and reliable scientific investigation.

Certificate of Analysis (CoA)
An analytical standard for 8-Hydroxyodoroside A should be accompanied by a

comprehensive Certificate of Analysis. The following table summarizes the key analytical data

points to be included.

Table 1: Certificate of Analysis for 8-Hydroxyodoroside A Analytical Standard
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Parameter Specification Result Method

Identity

Appearance
White to off-white

powder
Conforms Visual Inspection

CAS Number 176519-75-8 176519-75-8 N/A

Molecular Formula C₃₀H₄₆O₈ C₃₀H₄₆O₈ Mass Spectrometry

Molecular Weight 534.7 g/mol 534.7 g/mol Mass Spectrometry

¹H NMR Conforms to structure Conforms ¹H NMR Spectroscopy

Purity

Purity by HPLC ≥ 98.0% 99.2% HPLC-UV

Loss on Drying ≤ 1.0% 0.3% Gravimetric

Residual Solvents
Meets USP <467>

limits
Conforms GC-HS

Physicochemical

Properties

Solubility
Soluble in Methanol,

DMSO
Soluble Visual Inspection

Melting Point Report value 185 - 190 °C Capillary Method

Stability

Storage
2-8 °C, protect from

light
Conforms N/A

Retest Date
24 months from date

of analysis
N/A N/A

Experimental Protocols
Detailed methodologies are crucial for the accurate and reproducible analysis of 8-
Hydroxyodoroside A.
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High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
This method is designed to determine the purity of 8-Hydroxyodoroside A by separating it

from potential impurities.[1][2]

Workflow for HPLC Purity Assessment
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Sample Preparation
(1 mg/mL in Methanol)

HPLC System
(C18 Column)

Inject

Gradient Elution
(Water/Acetonitrile)

UV Detection
(220 nm)

Elute

Data Analysis
(Peak Area % Purity)

Signal

Cell Membrane

Na+/K+-ATPase Pump

K+

K+ influx blocked

Na+

Na+ efflux blocked

8-Hydroxyodoroside A

Inhibits

Na+/Ca2+ Exchanger

Increased intracellular Na+

Ca2+

Sarcoplasmic Reticulum
(Ca2+ store)

Increased Ca2+ uptake

Reduced Ca2+ efflux

Increased Muscle Contraction

Increased Ca2+ release
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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